Cas no 2012689-07-3 (Benzene, 1-[(2,2-dimethoxy-1-methylethyl)thio]-3-methyl-)

• Product Name: Benzene, 1-[(2,2-dimethoxy-1-methylethyl)thio]-3-methyl-
• CAS No: 2012689-07-3
• MF: C₁₂H₁₈O₂S
• MW: 226.335122585297
• CID: 5254191
• Update Time: 2025-05-21

Benzene, 1-[(2,2-dimethoxy-1-methylethyl)thio]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(2,2-dimethoxy-1-methylethyl)thio]-3-methyl-

• Inchi： 1S/C12H18O2S/c1-9-6-5-7-11(8-9)15-10(2)12(13-3)14-4/h5-8,10,12H,1-4H3
• InChI Key： DEBLCNZQINRPJE-UHFFFAOYSA-N
• SMILES： C1(SC(C)C(OC)OC)=CC=CC(C)=C1

Additional information on Benzene, 1-[(2,2-dimethoxy-1-methylethyl)thio]-3-methyl-

Exploring Benzene, 1-[(2,2-dimethoxy-1-methylethyl)thio]-3-methyl- (CAS No. 2012689-07-3): Properties, Applications, and Market Insights

Benzene, 1-[(2,2-dimethoxy-1-methylethyl)thio]-3-methyl- (CAS No. 2012689-07-3) is a specialized organic compound that has garnered attention in various industrial and research applications. This compound, characterized by its unique molecular structure featuring a thioether linkage and dimethoxy groups, is often utilized in advanced chemical synthesis and material science. Its chemical stability and functional versatility make it a valuable intermediate in the production of fine chemicals and specialty materials.

The molecular formula of Benzene, 1-[(2,2-dimethoxy-1-methylethyl)thio]-3-methyl- reflects its complex yet well-defined architecture. Researchers and industry professionals frequently search for details about its synthetic pathways, solubility properties, and reactivity under different conditions. These queries highlight the growing interest in optimizing its use for high-value applications, such as pharmaceutical intermediates or advanced polymer formulations.

One of the key advantages of Benzene, 1-[(2,2-dimethoxy-1-methylethyl)thio]-3-methyl- is its adaptability in green chemistry initiatives. With increasing global emphasis on sustainable chemical processes, this compound’s potential for low-toxicity synthesis routes is a hot topic. Industry leaders are exploring how its thioether functional group can contribute to catalysis and biodegradable material design, aligning with the United Nations’ Sustainable Development Goals (SDGs).

In the pharmaceutical sector, Benzene, 1-[(2,2-dimethoxy-1-methylethyl)thio]-3-methyl- is investigated for its role in drug discovery. Its structural motifs are relevant to bioactive molecule development, particularly in targeting enzymes or receptors. Recent studies have examined its derivatives for potential antioxidant and anti-inflammatory properties, though further clinical validation is required.

The material science community also values this compound for its contributions to high-performance coatings and adhesives. Its ability to form stable bonds with other organic and inorganic components makes it a candidate for nanocomposite materials. Researchers are particularly interested in its thermal stability and compatibility with 3D printing resins, a rapidly growing market segment.

Market trends indicate rising demand for Benzene, 1-[(2,2-dimethoxy-1-methylethyl)thio]-3-methyl- in Asia-Pacific regions, driven by expansions in specialty chemicals and electronics manufacturing. Suppliers are focusing on high-purity grades to meet the stringent requirements of these industries. Additionally, regulatory compliance with REACH and other global standards ensures its safe handling and transportation.

For laboratories and industrial users, proper storage of Benzene, 1-[(2,2-dimethoxy-1-methylethyl)thio]-3-methyl- is critical. Recommendations include anhydrous conditions and light-sensitive packaging to maintain its integrity. Analytical techniques such as HPLC and GC-MS are commonly employed to verify its purity and composition.

Future research directions for Benzene, 1-[(2,2-dimethoxy-1-methylethyl)thio]-3-methyl- may explore its electrochemical applications, such as in energy storage systems. Early-stage investigations suggest its derivatives could play a role in next-generation battery technologies, though this remains an emerging field. Collaborative efforts between academia and industry will likely drive innovation in this space.

In summary, Benzene, 1-[(2,2-dimethoxy-1-methylethyl)thio]-3-methyl- (CAS No. 2012689-07-3) represents a versatile and scientifically intriguing compound with broad applicability. Its role in sustainable chemistry, pharmaceutical research, and advanced materials underscores its importance in modern science and industry. As technological advancements continue, this compound is poised to contribute to cutting-edge developments across multiple disciplines.